Cas no 898289-49-1 (3-Pyrimidin-2-ylphenylisocyanate)

• Product Name: 3-Pyrimidin-2-ylphenylisocyanate
• CAS No: 898289-49-1
• MF: C₁₁H₇N₃O
• MW: 197.192781686783
• CID: 69400
• PubChem ID: 24229564
• Update Time: 2025-04-18

3-Pyrimidin-2-ylphenylisocyanate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrimidin-2-ylphenyl isocyanate
• 2-(3-Isocyanatophenyl)pyrimidine
• 3-pyrimidin-2-ylbenzenisocyanate
• Pyrimidine,2-(3-isocyanatophenyl)
• AKOS006223647
• DTXSID90640277
• 3-Pyrimidin-2-ylphenylisocyanate
• FT-0702602
• 2-(3-isocyanatophenyl)pyrimidine, AldrichCPR
• Pyrimidine,2-(3-isocyanatophenyl)-
• 898289-49-1
• NN-DIMETHYLDIPROPYLENETRIAMINE(ATOFI&

• Inchi： 1S/C11H7N3O/c15-8-14-10-4-1-3-9(7-10)11-12-5-2-6-13-11/h1-7H
• InChI Key： VGMYIDBUDGAIPE-UHFFFAOYSA-N
• SMILES： O=C=NC1=CC=CC(C2N=CC=CN=2)=C1

Computed Properties

• Exact Mass: 197.05900
• Monoisotopic Mass: 197.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.2Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Density: 1.2
• Melting Point: 45-47
• Boiling Point: 262.2°C at 760 mmHg
• Flash Point: 112.4°C
• Refractive Index: 1.627
• PSA: 55.21000
• LogP: 2.11090
• Sensitiveness: Moisture Sensitive/Lachrymatory

3-Pyrimidin-2-ylphenylisocyanate Security Information

• Hazard Statement： Harmful/Corrosive/Lachrymatory/Moisture Sensitive
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives